Cas no 1339738-10-1 (Cyclohexanol, 1-ethyl-3,5-dimethyl-)

• Product Name: Cyclohexanol, 1-ethyl-3,5-dimethyl-
• CAS No: 1339738-10-1
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 5274031
• Update Time: 2025-10-30

Cyclohexanol, 1-ethyl-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3,5-dimethylcyclohexan-1-ol
• Cyclohexanol, 1-ethyl-3,5-dimethyl-

• Inchi： 1S/C10H20O/c1-4-10(11)6-8(2)5-9(3)7-10/h8-9,11H,4-7H2,1-3H3
• InChI Key： WDZNTFQBUQGVTR-UHFFFAOYSA-N
• SMILES： OC1(CC)CC(C)CC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on Cyclohexanol, 1-ethyl-3,5-dimethyl-

Recent Advances in the Study of 1339738-10-1 and Cyclohexanol, 1-ethyl-3,5-dimethyl-: Implications for Chemical Biology and Pharmaceutical Research

The chemical compound with the identifier 1339738-10-1 and the related product Cyclohexanol, 1-ethyl-3,5-dimethyl- have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery, medicinal chemistry, and material science. This research brief aims to provide an overview of the latest findings, methodologies, and implications associated with these compounds, drawing from recent peer-reviewed studies and industry reports.

1339738-10-1, a structurally unique small molecule, has been investigated for its role as a potential modulator of biological pathways. Recent studies have highlighted its interaction with specific protein targets, suggesting its utility in the development of novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1339738-10-1 exhibits inhibitory activity against a key enzyme involved in inflammatory responses, positioning it as a candidate for anti-inflammatory drug development.

Cyclohexanol, 1-ethyl-3,5-dimethyl-, a derivative of cyclohexanol, has been explored for its physicochemical properties and applications in organic synthesis. Research published in Organic & Biomolecular Chemistry in early 2024 revealed that this compound serves as a versatile intermediate in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Its steric and electronic properties make it particularly useful in asymmetric catalysis, a critical area in modern synthetic chemistry.

Methodologically, the study of these compounds has employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling. These approaches have provided detailed insights into their molecular structures, binding affinities, and reactivity patterns. For example, a combined experimental and computational study on 1339738-10-1 elucidated its binding mode within the active site of its target protein, offering a foundation for structure-based drug design.

In conclusion, the ongoing research on 1339738-10-1 and Cyclohexanol, 1-ethyl-3,5-dimethyl- underscores their potential to contribute to advancements in chemical biology and pharmaceutical sciences. Future studies may focus on optimizing their pharmacological profiles, exploring additional biological targets, and scaling up their synthesis for industrial applications. These efforts will likely yield new therapeutic candidates and synthetic methodologies, further enriching the field.